Cas no 900156-22-1 (tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate)

• Product Name: tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• CAS No: 900156-22-1
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 829648
• PubChem ID: 49758029
• Update Time: 2025-06-27

tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate
• 1,1-Dimethylethyl 7,8-dihydro-2-methoxypyrido[4,3-d]pyrimidine-6(5H)-carboxylate (ACI)
• 2-Methoxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• tert-butyl 2-methoxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• DB-078575
• CS-0084395
• DTXSID60677838
• 900156-22-1
• tert-butyl 2-methoxy-5H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
• LF-0702
• ZCQWTDGQUOIOEF-UHFFFAOYSA-N
• AKOS015851708
• MFCD17011888
• D74517
• SCHEMBL3878893
• tert-butyl 2-methoxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate

• MDL： MFCD17011888
• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(17)16-6-5-10-9(8-16)7-14-11(15-10)18-4/h7H,5-6,8H2,1-4H3
• InChI Key： ZCQWTDGQUOIOEF-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2C(=CN=C(OC)N=2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate, identified by the CAS number 900156-22-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a fused bicyclic system, combining a pyridine ring with a pyrimidine ring, and it also incorporates a tert-butyl ester group and a methoxy substituent, which contribute to its chemical properties and reactivity.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex heterocyclic systems. For instance, the use of microwave-assisted synthesis and catalytic asymmetric techniques has been reported in the literature to facilitate the construction of similar pyridopyrimidine derivatives.

One of the most intriguing aspects of tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate is its potential as a lead compound in drug discovery programs. Pyridopyrimidines have been extensively studied for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have highlighted the importance of structural modifications in enhancing bioavailability and potency. For example, researchers have demonstrated that the presence of electron-donating groups like methoxy substituents can significantly influence the compound's binding affinity to target proteins.

In addition to its pharmacological relevance, this compound has also been explored for its applications in materials science. The rigid bicyclic structure of pyridopyrimidines makes them attractive candidates for use in supramolecular chemistry and crystal engineering. Recent research has focused on understanding the self-assembly behavior of such molecules under different conditions, which could pave the way for their use in designing novel materials with tailored properties.

The CAS number 900156-22-1 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. This ensures that researchers and industry professionals can accurately reference and retrieve information about the compound during collaborative projects or regulatory submissions.

In conclusion, tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific exploration in organic chemistry and beyond.